![molecular formula C19H19NO2 B5762505 3-(5-ethyl-2-furyl)-N-1-naphthylpropanamide](/img/structure/B5762505.png)
3-(5-ethyl-2-furyl)-N-1-naphthylpropanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(5-ethyl-2-furyl)-N-1-naphthylpropanamide, also known as EFNA, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. EFNA belongs to the class of amides and is synthesized through a multi-step process.
Mechanism of Action
The exact mechanism of action of 3-(5-ethyl-2-furyl)-N-1-naphthylpropanamide is not fully understood. However, it is believed to exert its effects through the inhibition of certain enzymes and signaling pathways involved in inflammation and cancer growth.
Biochemical and Physiological Effects:
This compound has been shown to have anti-inflammatory and analgesic effects in animal models. It has also been shown to inhibit the growth of cancer cells in vitro. Additionally, this compound has been shown to have neuroprotective effects in animal models.
Advantages and Limitations for Lab Experiments
One advantage of using 3-(5-ethyl-2-furyl)-N-1-naphthylpropanamide in lab experiments is its potential therapeutic applications. This compound has been shown to have anti-inflammatory, analgesic, and neuroprotective effects, as well as the potential to inhibit the growth of cancer cells. However, one limitation is the cost and complexity of its synthesis, which may make it difficult to use in large-scale experiments.
Future Directions
There are several future directions for research on 3-(5-ethyl-2-furyl)-N-1-naphthylpropanamide. One area of interest is the development of more efficient and cost-effective synthesis methods. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential therapeutic applications. Finally, more studies are needed to investigate the safety and efficacy of this compound in human clinical trials.
Synthesis Methods
The synthesis of 3-(5-ethyl-2-furyl)-N-1-naphthylpropanamide involves several steps, starting with the reaction of 2-naphthol with ethyl bromide to form 1-ethyl-2-naphthol. This compound is then reacted with furfural in the presence of a catalyst to form 5-ethyl-2-furyl-1-ethyl-2-naphthol. The final step involves the reaction of this compound with propanoyl chloride to form this compound.
Scientific Research Applications
3-(5-ethyl-2-furyl)-N-1-naphthylpropanamide has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory and analgesic effects in animal models. This compound has also been investigated for its potential use in the treatment of cancer, as it has been shown to inhibit the growth of cancer cells in vitro. Additionally, this compound has been studied for its potential use in the treatment of neurodegenerative diseases, as it has been shown to have neuroprotective effects in animal models.
properties
IUPAC Name |
3-(5-ethylfuran-2-yl)-N-naphthalen-1-ylpropanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19NO2/c1-2-15-10-11-16(22-15)12-13-19(21)20-18-9-5-7-14-6-3-4-8-17(14)18/h3-11H,2,12-13H2,1H3,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DLBZIUBHQHSOIY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(O1)CCC(=O)NC2=CC=CC3=CC=CC=C32 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
293.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.